Cas no 1000529-64-5 (2-(4-(Difluoromethyl)phenyl)acetonitrile)

• Product Name: 2-(4-(Difluoromethyl)phenyl)acetonitrile
• CAS No: 1000529-64-5
• MF: C₉H₇F₂N
• MW: 167.155389070511
• CID: 871838
• PubChem ID: 55267957
• Update Time: 2025-07-25

2-(4-(Difluoromethyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Difluoromethyl)phenyl)acetonitrile
• 2-[4-(difluoromethyl)phenyl]acetonitrile

• Inchi： 1S/C9H7F2N/c10-9(11)8-3-1-7(2-4-8)5-6-12/h1-4,9H,5H2
• InChI Key： BOJZRMBHKWCAKH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC#N)=CC=1)F

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(4-(Difluoromethyl)phenyl)acetonitrile

Recent Advances in the Study of 2-(4-(Difluoromethyl)phenyl)acetonitrile (CAS: 1000529-64-5) in Chemical Biology and Pharmaceutical Research

2-(4-(Difluoromethyl)phenyl)acetonitrile (CAS: 1000529-64-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its difluoromethylphenyl moiety and acetonitrile functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its unique properties and potential therapeutic benefits.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(4-(Difluoromethyl)phenyl)acetonitrile, highlighting its role as a key intermediate in the production of fluorinated pharmaceuticals. The researchers demonstrated that this compound can be efficiently synthesized through a palladium-catalyzed cross-coupling reaction, offering a scalable and cost-effective method for industrial applications. The study also emphasized the compound's stability under various conditions, making it a versatile building block for further chemical modifications.

In the context of drug discovery, 2-(4-(Difluoromethyl)phenyl)acetonitrile has been investigated for its potential as a precursor to novel kinase inhibitors. A recent preprint on bioRxiv detailed its use in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of this compound exhibited high binding affinity and specificity, with preliminary in vitro assays showing promising anti-proliferative effects against cancer cell lines. These findings suggest that 2-(4-(Difluoromethyl)phenyl)acetonitrile could play a critical role in the design of next-generation targeted therapies.

Beyond oncology, this compound has also been explored for its applications in central nervous system (CNS) disorders. A 2024 study in ACS Chemical Neuroscience investigated its derivatives as potential modulators of neurotransmitter receptors. The researchers found that certain analogs of 2-(4-(Difluoromethyl)phenyl)acetonitrile could selectively interact with GABA receptors, offering a new avenue for the treatment of anxiety and epilepsy. The study's molecular docking simulations provided insights into the structural features that contribute to its receptor binding, paving the way for further optimization.

In addition to its pharmaceutical applications, 2-(4-(Difluoromethyl)phenyl)acetonitrile has garnered attention in agrochemical research. A recent report in the Journal of Agricultural and Food Chemistry highlighted its use as a precursor for novel herbicides. The study demonstrated that fluorinated derivatives of this compound exhibited enhanced herbicidal activity compared to non-fluorinated analogs, with improved selectivity and environmental safety profiles. These findings underscore the compound's potential in addressing challenges in sustainable agriculture.

Despite these advancements, challenges remain in the widespread adoption of 2-(4-(Difluoromethyl)phenyl)acetonitrile. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed. However, the growing body of research underscores its versatility and potential across multiple domains. Future studies are expected to focus on optimizing its synthetic routes, exploring new biological targets, and advancing its applications in both medicine and agriculture.

In conclusion, 2-(4-(Difluoromethyl)phenyl)acetonitrile (CAS: 1000529-64-5) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have highlighted its synthetic accessibility, biological activity, and potential therapeutic benefits, making it a valuable focus for ongoing and future research efforts. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of innovative solutions for health and agriculture.